Cas no 2093926-09-9 (4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride)

• Product Name: 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride
• CAS No: 2093926-09-9
• CID: 4637220
• Update Time: 2025-06-14

4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride

Additional information on 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride

Comprehensive Overview of 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride (CAS No. 2093926-09-9)

The compound 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride (CAS No. 2093926-09-9) is a chemically synthesized derivative of thiazole, a heterocyclic structure widely recognized for its significance in medicinal chemistry and drug development. This molecule features a piperidine ring linked to a thiazole core, further functionalized with a carboxylic acid group and a methyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it a valuable intermediate in pharmaceutical research. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in neurodegenerative disease therapeutics.

In recent years, the demand for thiazole derivatives has surged, driven by their versatility in drug discovery. The 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride stands out due to its unique structural attributes, which may contribute to blood-brain barrier (BBB) permeability—a critical factor in CNS drug design. Online searches for "thiazole-based drug candidates" and "piperidine in neuropharmacology" reflect growing interest in such scaffolds. This compound's CAS No. 2093926-09-9 is frequently queried in academic and industrial databases, underscoring its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride typically involves multi-step organic reactions, including cyclization and salt formation processes. Analytical techniques such as NMR spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to validate its purity and structural integrity. These methods align with the pharmaceutical industry's emphasis on quality by design (QbD) principles, a topic gaining traction in AI-driven drug development forums.

From a commercial perspective, suppliers often list this compound under keywords like "high-purity thiazole intermediates" or "custom piperidine derivatives," catering to research institutions exploring kinase inhibitors or ion channel modulators. Its dihydrochloride form is particularly sought after for preclinical studies, as highlighted by its inclusion in specialized chemical catalogs. Notably, the rise of computational chemistry tools has spurred discussions about optimizing such molecules for bioavailability and metabolic stability, further elevating its profile in digital research communities.

In conclusion, 4-methyl-2-(piperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride (CAS No. 2093926-09-9) represents a compelling case study in modern drug discovery. Its intersection with trending topics like neurodegeneration, GPCR targeting, and AI-aided molecular design positions it as a compound of enduring scientific and commercial interest. As the pharmaceutical landscape evolves, this molecule's role in addressing unmet medical needs will likely expand, reinforcing its status as a key player in innovative therapeutic development.